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molecular formula C10H18O2 B8793222 2,2,5,5-tetramethylhexane-3,4-dione CAS No. 4388-88-9

2,2,5,5-tetramethylhexane-3,4-dione

Cat. No. B8793222
M. Wt: 170.25 g/mol
InChI Key: HYUPEESAUWXGDW-UHFFFAOYSA-N
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Patent
US08680289B2

Procedure details

26.44 mL (0.240 moles) 2-chloro-2-methyl propane was slowly added to 5.76 g, (0.240 moles) of magnesium turnings in 240 mL of tetrahydrofuran to make the Grignard reagent, t-BuMgCl. The freshly prepared Grignard reagent was slowly added to a mixture of 34 g (0.240 moles) copper bromide and 41 g (0.480 moles) of lithium bromide in 270 mL of tetrahydrofuran (THF), cooled to −65° C. 8.72 mL (0.10 moles) of oxalyl chloride in 30 mL of THF was then added slowly, maintaining mixture temperature at −65° C. The resulting mixture was stirred for an hour at −65° C., then warmed up to room temperature overnight. 90% of the THF is removed by vacuum, followed by the addition of 500 ml of hexane and 300 ml of a saturated aqueous solution of ammonium chloride. The hexane layer was separated and the aqueous layer extracted with three 200 ml lots of hexane. The hexane layers were then combined and washed with water prior to drying with 10 g of anhydrous magnesium sulfate. The mixture was then filtered and the hexane distilled off under atmospheric pressure to yield the product as a yellow oil. Yield=10.5 g (53% of theoretical)
Quantity
26.44 mL
Type
reactant
Reaction Step One
Quantity
0.24 mol
Type
reactant
Reaction Step One
Quantity
240 mL
Type
solvent
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
t-BuMgCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
41 g
Type
reactant
Reaction Step Four
Quantity
270 mL
Type
solvent
Reaction Step Four
Name
copper bromide
Quantity
34 g
Type
catalyst
Reaction Step Four
Quantity
8.72 mL
Type
reactant
Reaction Step Five
Name
Quantity
30 mL
Type
solvent
Reaction Step Five

Identifiers

REACTION_CXSMILES
Cl[C:2]([CH3:5])([CH3:4])[CH3:3].[Mg].[C:7]([Mg]Cl)([CH3:10])([CH3:9])[CH3:8].[Br-].[Li+].[C:15](Cl)(=[O:19])[C:16](Cl)=[O:17]>O1CCCC1.[Cu](Br)Br>[CH3:3][C:2]([CH3:5])([C:15](=[O:19])[C:16](=[O:17])[C:7]([CH3:10])([CH3:9])[CH3:8])[CH3:4] |f:3.4|

Inputs

Step One
Name
Quantity
26.44 mL
Type
reactant
Smiles
ClC(C)(C)C
Name
Quantity
0.24 mol
Type
reactant
Smiles
[Mg]
Name
Quantity
240 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
t-BuMgCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)[Mg]Cl
Step Four
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Quantity
41 g
Type
reactant
Smiles
[Br-].[Li+]
Name
Quantity
270 mL
Type
solvent
Smiles
O1CCCC1
Name
copper bromide
Quantity
34 g
Type
catalyst
Smiles
[Cu](Br)Br
Step Five
Name
Quantity
8.72 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-65 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred for an hour at −65° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
maintaining mixture temperature at −65° C
TEMPERATURE
Type
TEMPERATURE
Details
warmed up to room temperature overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
90% of the THF is removed by vacuum
ADDITION
Type
ADDITION
Details
followed by the addition of 500 ml of hexane and 300 ml of a saturated aqueous solution of ammonium chloride
CUSTOM
Type
CUSTOM
Details
The hexane layer was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted with three 200 ml lots of hexane
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
to drying with 10 g of anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
The mixture was then filtered
DISTILLATION
Type
DISTILLATION
Details
the hexane distilled off under atmospheric pressure

Outcomes

Product
Name
Type
product
Smiles
CC(C)(C(C(C(C)(C)C)=O)=O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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